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Introduction

The study of solar neutrinos, ethereal particles produced in the nuclear fusion reactions that
power the Sun, has been fundamental to both astrophysics and particle physics. For decades,
a significant discrepancy existed between the predicted and observed flux of solar neutrinos on
Earth, a puzzle known as the "Solar Neutrino Problem."[1][2] Early experiments, such as the
Homestake experiment using chlorine, were sensitive only to higher-energy neutrinos and
consistently detected only about one-third of the predicted flux.[3] This raised profound
guestions about the accuracy of the Standard Solar Model or the fundamental properties of
neutrinos themselves.[1]

A crucial breakthrough in resolving this problem came from a series of radiochemical
experiments utilizing the isotope Gallium-71.[3][4] Due to its uniquely low energy threshold for
neutrino interaction, Gallium-71 allowed for the detection of low-energy neutrinos from the
primary proton-proton (pp) fusion reaction, which constitutes the vast majority of the Sun's
neutrino output.[4][5] This technical guide provides a comprehensive overview of the pivotal
role of Gallium-71, detailing the underlying principles, experimental protocols of key
experiments such as GALLEX, GNO, and SAGE, and their conclusive findings that reshaped
our understanding of the neutrino.
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The Gallium-71 Detection Principle

The utility of Gallium-71 as a solar neutrino detector is based on the inverse beta decay
reaction where an electron neutrino (ve) interacts with a Gallium-71 nucleus. This charged-
current interaction transforms the Gallium-71 into a Germanium-71 nucleus and releases an
electron (e™).[6]

Reaction: ve + "1Ga - 'Ge + e~

The key advantage of this reaction is its exceptionally low energy threshold of 0.233 MeV.[5][6]
This threshold is well below the maximum energy of neutrinos produced in the fundamental
proton-proton (pp) fusion reaction (0.420 MeV), the primary energy source of the sun.[5]
Experiments based on this reaction were therefore the first capable of observing this dominant
component of the solar neutrino spectrum, providing a direct test of the Standard Solar Model's
predictions for the sun's primary fusion process.[2][4]

The resulting Germanium-71 isotope is radioactive, decaying back to Gallium-71 via electron
capture with a convenient half-life of 11.43 days.[7][8] This decay releases characteristic Auger
electrons and X-rays, which can be detected in specialized, low-background proportional
counters.[9][10] The experimental challenge lies in chemically isolating the minuscule number
of 71Ge atoms—often just a few dozen—from tens of tons of gallium target material.[2][11]
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The Solar Neutrino Problem

First evidence

Key Experimental Phases

Homestake Experiment (Chlorine)
Detects only ~1/3 of predicted high-energy ve

Motivates low-energy v detedtion

Gallium Experiments (GALLEX, SAGE, GNO)
Detects ~1/2 of predicted low-energy ve
Confirms pp fusion but deepens the mystery

Provides strong evidence for ogcillations

Sudbury Neutrino Observatory (SNO)
Measures total v flux (ve, Vi, V1)
and pure ve flux separately

Definitive Confirmation

Solution: Neutrino Oscillations

Ve from the Sun change flavor
Requires neutrinos to have mass

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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